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Compound of Interest

Compound Name: Ticarcillin-clavulanic acid

Cat. No.: B15888412

Get Quote

Welcome to the technical support center for Timentin™ (a formulation of ticarcillin and

clavulanic acid). This guide is designed for researchers, scientists, and drug development

professionals who rely on the consistent performance of Timentin™ in their experiments. The

stability of your stock solution is paramount for reproducible results, whether you are

performing antimicrobial susceptibility testing, eliminating Agrobacterium in plant

transformation, or selecting for resistant clones.

This document provides in-depth, experience-based answers to common questions and

troubleshooting scenarios related to the instability of Timentin™ stock solutions.

Frequently Asked Questions (FAQs) &
Troubleshooting
Preparation and Storage
Q1: How should I prepare a Timentin™ stock solution for laboratory use?

A: Proper preparation is the first line of defense against instability. The goal is to dissolve the

powder completely and sterilize it without initiating degradation.
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Protocol: Preparation of a 100 mg/mL Timentin™ Stock Solution

Environment: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent microbial contamination.[1]

Calculation: Weigh the appropriate amount of Timentin™ powder (a 15:1 mixture of ticarcillin

disodium and potassium clavulanate) to achieve a final concentration of 100 mg/mL.[1]

Dissolution: Dissolve the powder in sterile, deionized water. Timentin™ is highly soluble in

water (>600 mg/mL).[2][3] For easier dissolution, you can add a portion of the water, vortex

gently, and then add the remaining volume.[4] The resulting solution should be clear and

colorless to pale yellow.[2][3]

Sterilization: Sterilize the solution by passing it through a 0.22 µm syringe filter.[1] Do not

autoclave, as heat will rapidly degrade the β-lactam components.

Aliquoting & Storage: Dispense the sterile solution into single-use aliquots in sterile

microcentrifuge tubes. Store these aliquots immediately at -20°C.[1][5][6]

Q2: What is the recommended solvent for Timentin™ stock solutions?

A: For laboratory research purposes, the recommended solvent is sterile, deionized water.[1]

Timentin™ is highly soluble in water, and this avoids the introduction of additional reactive

species that could accelerate degradation.[2][3] The reconstituted solution will have a pH

between 5.5 and 7.5.[2][3]

Q3: What are the optimal storage conditions for Timentin™ stock solutions?

A: The stability of Timentin™ is highly dependent on temperature.

Long-term: For long-term storage, aliquots of the stock solution should be kept at -20°C.[1][5]

[6] Some studies have shown that efficacy is maintained for at least 12 months when stored
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at -20°C.[7] However, other research suggests significant instability even at -20°C or -80°C

after just 4 weeks, so it is best practice to prepare fresh stocks regularly.[8]

Short-term: A concentrated stock solution (200-300 mg/mL) is stable for up to 72 hours when

refrigerated at 4°C.[2] At room temperature (21–24°C), this stability drops to only 6 hours.[2]

Crucial Insight: Avoid repeated freeze-thaw cycles.[9] Each cycle exposes the solution to

temperature fluctuations that accelerate the degradation of the sensitive β-lactam rings. This is

why preparing single-use aliquots is a critical step.

Instability and Degradation
Q4: My Timentin™ solution has turned yellow. What does this mean, and can I still use it?

A: A color change from pale yellow to a darker yellow or amber is an indicator of degradation.

[4][10] This is often due to the hydrolysis of the β-lactam ring in ticarcillin and/or clavulanic acid.

[10] While a slight yellow tint is normal for reconstituted solutions, a progressive darkening over

time suggests a loss of potency.[4] It is strongly recommended to discard solutions that have

noticeably changed color and prepare a fresh stock to ensure experimental validity.

Q5: What chemical processes cause Timentin™ to lose its activity over time?

A: The primary cause of instability is the hydrolysis of the four-membered β-lactam ring, which

is the core structural feature of both ticarcillin (a penicillin) and clavulanic acid.[11][12] This ring

is inherently strained and susceptible to nucleophilic attack, particularly by water.[11]

Ticarcillin Degradation: The β-lactam ring of ticarcillin is opened, rendering it unable to bind

to Penicillin-Binding Proteins (PBPs) on the bacterial cell wall. This binding is what normally

inhibits peptidoglycan synthesis and leads to cell death.[5]

Clavulanic Acid Degradation: Clavulanic acid's role is to inhibit β-lactamase enzymes

produced by resistant bacteria.[3] When its own β-lactam ring is hydrolyzed, it can no longer

act as a "suicide inhibitor" for these enzymes, leaving the ticarcillin component vulnerable to

degradation by the bacteria.[3]

This degradation is accelerated by factors like higher temperatures, non-neutral pH, and the

presence of certain metal ions.[11][13]
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Troubleshooting Experimental Issues
Q6: My Agrobacterium transformation plates are overgrown, or my antibiotic selection is failing.

Could my Timentin™ stock be the problem?

A: Yes, this is a classic sign of a degraded Timentin™ stock solution. If the clavulanic acid has

degraded, it can no longer inhibit the β-lactamases produced by many Agrobacterium strains.

This allows the bacteria to easily degrade the ticarcillin, leading to uncontrolled growth.[3]

Similarly, in plasmid selection experiments, degraded ticarcillin will not effectively kill non-

resistant bacteria.

Troubleshooting Steps:

Immediately discard the suspect Timentin™ stock.

Prepare a fresh stock solution following the protocol in Q1.

Repeat the experiment using the fresh stock.

If the problem persists, investigate other experimental parameters, but an inactive antibiotic

is a very common cause.

Data Summary & Visual Guides
Table 1: Stability of Timentin™ Stock Solutions Under
Various Conditions
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Concentration
(Ticarcillin)

Storage
Temperature

Stability Period Source

200-300 mg/mL (in

water)

Room Temperature

(21-24°C)
Up to 6 hours [2]

200-300 mg/mL (in

water)
Refrigerated (4°C) Up to 72 hours [2]

Stock Solution (in

water)
Frozen (-20°C)

Up to 12 months

(potency maintained)
[7]

Stock Solution (in

water)

Frozen (-20°C or

-80°C)

Unstable after 4

weeks
[8]

Note: The conflicting data for frozen storage highlights the importance of preparing fresh stocks

regularly and validating their efficacy.
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Caption: Workflow for the preparation and storage of Timentin™ stock solutions.
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Caption: Troubleshooting guide for Timentin™-related experimental failures.
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Ticarcillin Degradation Clavulanic Acid Degradation
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Caption: The parallel degradation pathways of Timentin's™ active components.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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